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Compound of Interest

4-Hydroxy-4'-
Compound Name: _ _
dimethylaminoazobenzene

cat. No.: B1215799

A Detailed Guide for its Use as a Mid-Range pH Indicator

Abstract: This document provides a comprehensive guide for researchers, analytical chemists,
and drug development professionals on the application of 4-Hydroxy-4'-
dimethylaminoazobenzene as a pH indicator. We delve into the fundamental chemical
principles governing its chromophoric properties, provide validated, step-by-step protocols for
its preparation and use, and offer insights into the spectrophotometric determination of its acid
dissociation constant (pKa). The protocols are designed to be self-validating, ensuring scientific
rigor and reproducibility.

Introduction: The Chemistry of a Chromophoric
Switch

4-Hydroxy-4'-dimethylaminoazobenzene is a member of the azobenzene dye family,
characterized by a diazene bridge (-N=N-) connecting two substituted phenyl rings.[1] Its utility
as a pH indicator stems from its "push-pull" electronic architecture.[1] The dimethylamino group
(-N(CHs)2) acts as a potent electron-donating group (the "push"), while the hydroxyl group (-
OH) can act as an electron-withdrawing group upon deprotonation (the "pull"). This electronic
asymmetry is key to its function.

The observable color change is a direct consequence of a shift in the equilibrium between the
protonated (acidic) and deprotonated (basic) forms of the molecule. The phenolic hydroxyl
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group is the site of this acid-base activity. In acidic to neutral solutions, the hydroxyl group is
protonated, and the molecule absorbs light at a specific wavelength, appearing yellow. As the
pH increases, the hydroxyl group deprotonates to form a phenoxide ion. This deprotonation
extends the conjugated 1t-system of the molecule, causing a bathochromic (red) shift in the
maximum absorbance wavelength, resulting in a distinct color change to red or brown-red.[2]

Physicochemical Properties

The key properties of 4-Hydroxy-4'-dimethylaminoazobenzene are summarized below for
easy reference.

Property Value Source(s)
4-[[4-

IUPAC Name (dimethylamino)phenyl]ldiazeny  [3]
[[phenol

CAS Number 2496-15-3 (4115116171

Molecular Formula C14H1sNs0O [311415][6]

Molecular Weight 241.29 g/mol 311416171
Orange to Brown to Dark red

Appearance [21[71[8]
powder/crystal

Melting Point ~200 °C [21[41151[7]

Predicted pKa 8.85+0.15 [410719]

Mechanism of pH Indication

The color transition is governed by the acid-base equilibrium of the phenolic proton. The
diagram below illustrates the structural change responsible for the chromophoric shift.

4-H ‘c/;]reo‘)g(h-g:-ldign?ef[h I Transfer to Add ~70 mL of Dissolve completely Add Ethanol to Stopper and Invert Store in amber bottle
a)ll'ninu;/zobenzeney 100 mL Volumetric Flask 95% Ethanol (use sonication if needed) the 100 mL mark to mix thoroughly at 4°C
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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